Cas no 205578-29-6 ((5-{1-[(Pyridin-4-yl)methyl]-1H-indazol-3-yl}furan-2-yl)methanol)

(5-{1-[(Pyridin-4-yl)methyl]-1H-indazol-3-yl}furan-2-yl)methanol structure
205578-29-6 structure
Product Name:(5-{1-[(Pyridin-4-yl)methyl]-1H-indazol-3-yl}furan-2-yl)methanol
CAS No:205578-29-6
MF:C18H15N3O2
MW:305.330603837967
CID:2840688
PubChem ID:15840331
Update Time:2025-04-21

(5-{1-[(Pyridin-4-yl)methyl]-1H-indazol-3-yl}furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL5559297
    • DTXSID30578787
    • CHEMBL3220256
    • (5-{1-[(Pyridin-4-yl)methyl]-1H-indazol-3-yl}furan-2-yl)methanol
    • 205578-29-6
    • Inchi: 1S/C18H15N3O2/c22-12-14-5-6-17(23-14)18-15-3-1-2-4-16(15)21(20-18)11-13-7-9-19-10-8-13/h1-10,22H,11-12H2
    • InChI Key: TXGXOAXJDXMWPI-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC=C1C1C2C=CC=CC=2N(CC2C=CN=CC=2)N=1

Computed Properties

  • Exact Mass: 305.116426730Da
  • Monoisotopic Mass: 305.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.1Ų
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